Cas no 68432-95-1 (3-Carboxy-α-methylbenzeneacetic Acid(Ketoprofen Impurity))

3-Carboxy-α-methylbenzeneacetic Acid(Ketoprofen Impurity) Properties

Names and Identifiers

• Ketoprofen Related Compound C
• 3-Carboxy-α-methylbenzeneacetic Acid (Ketoprofen Impurity)
• 3-(1-carboxyethyl)benzoic acid
• 3-Carboxy-α-methyl-benzeneacetic Acid (Ketoprofen Impurity)
• 3-Carboxy-α-methylbenzeneacetic Acid (Ketoprofen Impurity)
• 2-(3-CARBOXYPHENYL)PROPANOIC ACID
• 2-(3-Carboxyphenyl)propionic acid
• 2-(3-Carboxyphenyl)-propionsaeure
• 3-Carboxy-
• A-methyl-benzeneacetic Acid
• A-methylbenzeneacetic Acid(Ketoprofen Impurity)
• rac-3-Carboxy-
• 3-Carboxy-α-methylbenzeneacetic acid
• 3-[(1RS)-1-Carboxyethyl]benzoic acid
• DF 2008Y
• Ketoprofen impurity C
• Ketoprofen specified impurity C [EP]
• BENZENEACETIC ACID, 3-CARBOXY-.ALPHA.-METHYL-
• DF-2008Y
• Ketoprofen Imp. C (EP); Ketoprofen USP Related Compound C; Ketoprofen USP RC C; 3-[(1RS)-1-Carboxyethyl]benzoic Acid; Ketoprofen Related Compound C; Ketoprofen Impurity C
• 3-Carboxy-alpha-methylbenzeneacetic acid
• Z1198274968
• DTXSID701290417
• KETOPROFEN IMPURITY C [EP IMPURITY]
• U76LP2N35E
• FT-0664336
• CHEMBL190835
• 68432-95-1
• 3-(1-Carboxyethyl)benzoic acid, (+/-)-
• 3-(1-Carboxyethyl)benzoic acid, (RS)-
• 3-(1-carboxyethyl) benzoic acid acid
• EN300-374648
• Benzeneacetic acid, 3-carboxy-alpha-methyl-
• 3-((1RS)-1-Carboxyethyl)benzoic acid
• 3-CARBOXY-ALPHA-METHYLBENZENEACETIC ACID(KETOPROFEN IMPURITY)
• 3-Carboxy-?-methylbenzeneacetic Acid(Ketoprofen Impurity)
• (+/-)-3-(1-carboxyethyl)benzoic acid
• 3-(1-carboxyethyl)benzoicacid
• AKOS006302461
• Q27290784
• CS-0247848
• UNII-U76LP2N35E
• Ketoprofen Imp. C (EP): 3-[(1RS)-1-Carboxylethyl]-benzoic Acid
• DB-082515
• 3-Carboxy-I+/--methylbenzeneacetic acid
• G82800
• STL450930
• +Expand

• InChIKey： RIXOZEBXQQUHQW-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O4/c1-6(9(11)12)7-3-2-4-8(5-7)10(13)14/h2-6H,1H3,(H,11,12)(H,13,14)
• SMILES： CC(C1=CC(=CC=C1)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 194.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 194.05790880g/mol
• Heavy Atom Count: 14
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• LogP: 1.57290
• PSA: 74.60000
• Solubility: Slightly soluble (4.3 g/l) (25 º C),
• Density: 1.324±0.06 g/cm3 (20 ºC 760 Torr),